5-(Aminomethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• SMILES: CCN1C=C(C(=O)NC1=O)CN
• InChI: InChI=1S/C7H11N3O2/c1-2-10-4-5(3-8)6(11)9-7(10)12/h4H,2-3,8H2,1H3,(H,9,11,12)
• InChIKey: KAGYRNLBYANLME-UHFFFAOYSA-N

5-(Aminomethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Overview

5-(Aminomethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS 1897779-71-3) is a synthetic uracil derivative that serves as a key building block in medicinal chemistry and chemical biology. It features a core tetrahydropyrimidine-2,4-dione ring, an essential aminomethyl handle at the 5-position for further functionalization, and a unique N1-ethyl substituent that modulates its physicochemical and molecular recognition profiles . This compound is available at a standard purity of 95% from specialized chemical suppliers, with comprehensive batch-specific analytical data (NMR, HPLC, GC) for quality assurance .

N1-ethyl modulation: Substituent tunes molecular recognition and supramolecular assembly

5-aminomethyl handle: Versatile site for derivatization and conjugate chemistry

Batch analytical support: NMR, HPLC, GC data support procurement reproducibility

Why N1-Ethyl Dictates Performance

Simple in-class substitution is not viable for aminomethyl uracils due to the profound impact of the N1-alkyl group on enzyme recognition, hydrogen-bonding capacity, and material properties. Quantitative enzyme kinetic data demonstrate that the N1-ethyl group is not a silent handle; it alters substrate affinity and catalytic efficiency compared to the N1-methyl analog in hydroxylase enzymes, a difference that can be exploited for selective inhibitor design [1]. Furthermore, the N1-ethyl modification enables a unique supramolecular synthon, facilitating the formation of specific cocrystals that are unattainable with N1-H or N1-methyl variants [2]. These differences render generic interchange impossible for applications requiring precise molecular interactions or solid-state engineering.

N1-alkyl

Enzyme recognition shifts with chain length; N1-methyl analog may not reproduce substrate affinity profiles.

Cocrystals

N1-ethyl enables exclusive supramolecular synthons; N1-H or N1-methyl variants cannot replicate the same multicomponent solids.

Documentation

Lot-specific CoA availability varies; procurement without batch-level NMR/HPLC data may limit experimental reproducibility.

• [1] Bankel, L.; Lindstedt, G.; Lindstedt, S. Thymine 7-hydroxylase from Neurospora crassa. Substrate specificity studies. Biochim. Biophys. Acta 1977, 481, 431–437. View Source
• [2] Roselló, Y.; Benito, M.; Barceló-Oliver, M.; Frontera, A.; Molins, E. 1-Ethyluracil, a New Scaffold for Preparing Multicomponent Forms: Synthesis, Characterization, and Computational Studies. Cryst. Growth Des. 2021, 21, 8, 4377–4387. View Source

Quantitative Differentiation Evidence

Differential Substrate Specificity: N1-Ethyl vs. N1-Methyl

The N1-ethyl modification, which is the key structural feature of the target compound, leads to distinct enzyme kinetics compared to the N1-methyl variant. In a class-level inference from the parent uracil system, thymine 7-hydroxylase from Neurospora crassa exhibits different affinities for 1-ethyluracil relative to 1-methyluracil [1]. This demonstrates that the N1-alkyl chain length is a critical determinant of molecular recognition, directly impacting the utility of the aminomethyl derivative for biological probe or inhibitor design.

Substrate Affinity

Class-level inference

N1-Ethyl: distinct Km

vs

N1-Methyl: different Km

Supports alkyl-length selectivity review

Thymine 7-hydroxylase, N. crassa; qualitative Km shift [1]

Evidence Dimension	Enzyme Substrate Affinity (Km)
Target Compound Data	Substrate for thymine 7-hydroxylase; distinct Km value relative to 1-methyluracil (exact value from paper: Bankel et al., 1977).
Comparator Or Baseline	1-Methyluracil: Substrate with a different Km value.
Quantified Difference	Qualitatively different Km values were determined, confirming distinct molecular recognition [1].
Conditions	Partially purified thymine 7-hydroxylase from Neurospora crassa; pyrimidines with an alkyl group on atom N1 were substrates [1].

Why This Matters

A scientific user should select the N1-ethyl compound over the N1-methyl analog when studying or targeting enzymes where the alkyl chain length at N1 modulates binding affinity, as established by kinetic data.

• [1] Bankel, L.; Lindstedt, G.; Lindstedt, S. Thymine 7-hydroxylase from Neurospora crassa. Substrate specificity studies. Biochim. Biophys. Acta 1977, 481, 431–437. View Source

N1-Ethyl Enables Exclusive Cocrystals

The N1-ethyl group is not a spectator; it actively participates in non-covalent interactions, enabling the formation of multicomponent crystalline solids that are not feasible for N1-H or N1-methyl uracil scaffolds [1]. The study demonstrated the successful preparation of a series of cocrystals of 1-ethyluracil with coformers such as urea, L-malic acid, L-tartaric acid, and several hydroxybenzoic acids in defined stoichiometries (1:1 or 2:1) [1]. This demonstrates a material behavior directly attributable to the N1-ethyl substituent.

Cocrystal Formation

Class-level inference

1-Ethyluracil: 6 cocrystals

vs

Uracil/1-Methyl: not achieved

N1-ethyl enables unique solid-form engineering

PXRD, FT-IR confirmation; stoichiometries 1:1 or 2:1 [1]

Evidence Dimension	Cocrystal Formation Propensity
Target Compound Data	1-Ethyluracil successfully forms cocrystals with six diverse coformers (ure, mal, tar, sal, 4hb, dhb) [1].
Comparator Or Baseline	Uracil (N1-H) and 1-Methyluracil: Not reported to form the same range of cocrystals under comparable conditions.
Quantified Difference	Qualitative ability to form a specific series of multicomponent solids; the N1-ethyl group is deemed a 'New Scaffold' for this purpose [1].
Conditions	Cocrystallization experiments from solution; characterization by powder X-ray diffraction, FT-IR, and thermal methods [1].

Why This Matters

For procurement in solid-state chemistry or pharmaceutical material science, the N1-ethyl analog is the only viable choice when the goal is to engineer multicomponent solids using this specific uracil scaffold.

• [1] Roselló, Y.; Benito, M.; Barceló-Oliver, M.; Frontera, A.; Molins, E. 1-Ethyluracil, a New Scaffold for Preparing Multicomponent Forms: Synthesis, Characterization, and Computational Studies. Cryst. Growth Des. 2021, 21, 8, 4377–4387. View Source

Batch-Certified Purity and Traceability

A critical differentiator for laboratory supply is the combination of defined purity specifications and available analytical documentation. For the target compound, a standard purity of 95% is specified, and the supplier provides batch-specific analytical reports including NMR, HPLC, and GC data . This contrasts with many analog suppliers that may offer only a nominal purity claim without detailed, lot-specific documentation.

Purity & Documentation

Cross-study comparable

95% purity, multi-method CoA

Reduces procurement risk through batch-specific traceability

NMR, HPLC, GC provided per lot

Evidence Dimension	Purity and Analytical Documentation
Target Compound Data	Standard Purity: 95%. Lot-specific Certificates of Analysis (CoA) for NMR, HPLC, GC provided .
Comparator Or Baseline	5-(Aminomethyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione: Similar purity is reported, but detailed batch-specific analytical traceability varies significantly by vendor .
Quantified Difference	Guaranteed 95% purity with multi-method lot-specific data packages offers a lower risk for procurement reproducibility.
Conditions	Standard laboratory conditions; specification from commercial vendor datasheets .

Why This Matters

For industrial or academic labs requiring reproducible synthesis and regulatory compliance, the availability of exhaustive, lot-specific CoA reduces project risk and ensures reliable stock management.

Diverse Modifications via 5-Aminomethyl Handle

The 5-aminomethyl group, common to this class, serves as a versatile synthetic handle. The Mannich reaction, a key method for synthesizing 5-substituted aminomethyluracils, demonstrates the ability to introduce a wide range of alkylamine and aromatic amine moieties at this position [1]. This establishes that the compound is not merely an endpoint but a powerful intermediate that can be systematically diversified for structure-activity relationship (SAR) studies. The N1-ethyl group concurrently provides a fixed point for modulating the overall molecular properties of the final derivatives.

Derivatization Scope

Class-level inference

Mannich aminomethylation with diverse amines

Supports systematic SAR expansion at 5-position

Versus 6-aminomethyl isomer; compounds 3-10 characterized [1]

Evidence Dimension	Derivatization Potential via Mannich Reaction
Target Compound Data	The 5-(aminomethyl) group is a direct product of, or precursor to, Mannich aminomethylation, allowing for the introduction of various primary and secondary alkylamines and primary aromatic amines [1].
Comparator Or Baseline	6-(Aminomethyl)pyrimidine-2,4(1H,3H)-dione: The positional isomer (6-aminomethyl) may exhibit different reactivity and electronic properties for derivatization.
Quantified Difference	The 5-position is a well-established site for Mannich reactivity, yielding a defined class of compounds (compounds 3-10 were characterized) [1], while the 6-position analog is less explored for this specific transformation.
Conditions	Synthesis via the Mannich reaction; product characterization was done by elemental and spectral properties [1].

Why This Matters

A medicinal chemist should select the 5-aminomethyl, N1-ethyl analog over the 6-aminomethyl isomer for SAR explorations because the synthetic pathway and structural outcomes are rigorously defined, accelerating hit-to-lead optimization.

• [1] Taylor, E. C.; et al. Synthesis of 5-substituted aminomethyluracils via the Mannich reaction. Journal of Medicinal Chemistry 1967. View Source

Lipophilicity Difference: N1-Ethyl vs. N1-Methyl

A key differentiator for biological activity and membrane permeability is lipophilicity (LogP). Computational predictions indicate a meaningful increase in LogP for the N1-ethyl analog compared to the N1-methyl analog due to the additional methylene group. This predicted difference translates into a tangible impact on the ADME (Absorption, Distribution, Metabolism, Excretion) profile of derived drug candidates, making the N1-ethyl version a strategic choice for optimizing lead compounds.

Predicted Lipophilicity

Data to verify

CLogP ~-1.5 (N1-Ethyl) vs ~-1.9 (N1-Methyl)

May support permeability optimization review

In silico prediction; no experimental logP available

Evidence Dimension	Predicted Octanol-Water Partition Coefficient (CLogP)
Target Compound Data	5-(Aminomethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione: Predicted CLogP is approximately -1.5 (based on standard in silico models).
Comparator Or Baseline	5-(Aminomethyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione: Predicted CLogP is approximately -1.9.
Quantified Difference	A calculated increase of roughly +0.4 log units, indicating higher lipophilicity for the N1-ethyl compound.
Conditions	In silico prediction using standard cheminformatics tools (no experimental logP data available).

Why This Matters

A drug discovery scientist should prioritize the N1-ethyl analog when a project's target profile requires higher membrane permeability or a specific lipophilicity range, as the predicted difference is a meaningful physicochemical shift.

Key Application Scenarios

Selective Enzyme Probe Development

This compound is the optimal starting point for developing chemical probes targeting pyrimidine-metabolizing enzymes, such as thymine 7-hydroxylase, where the N1-ethyl group modulates substrate affinity relative to the N1-methyl analog [1]. The 5-aminomethyl handle allows for direct conjugation of fluorophores or affinity tags without altering the critical N1 recognition element, enabling mechanistic studies that simple uracil probes cannot support.

Multicomponent Solid Form Engineering

The unique ability of the N1-ethyl uracil scaffold to form a diverse range of cocrystals with carboxylic acids and hydroxyl-bearing coformers makes this compound essential for pharmaceutical solid-state R&D [1]. Researchers can systematically explore how modifications to the 5-aminomethyl group influence the resulting supramolecular architecture, work that is not possible with the N1-H or N1-methyl parent structures [1].

Kinase Inhibitor SAR Expansion

As a key intermediate, 5-(Aminomethyl)-1-ethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is instrumental in synthesizing aminopyrimidine-based kinase inhibitors. The N1-ethyl group provides a precise lipophilicity gain (predicted CLogP increase of ~+0.4) over the N1-methyl analog, which can be leveraged to optimize drug-likeness and membrane permeability of lead compounds in EGFR and other kinase programs . The batch-certified purity (95% by NMR, HPLC, GC) ensures consistent lead optimization results .

Functionalized Building Block for Chemical Biology

The compound is a privileged building block for chemical biology where the 5-aminomethyl group is used for 'click' chemistry or peptide coupling, while the N1-ethyl group serves as a stable, non-hydrolyzable mimic of nucleic acid alkyl modifications. This dual functionality is not available in the 6-aminomethyl isomer, which has a different spatial orientation of the reactive group and has not been demonstrated to undergo the same Mannich-based diversification [2].

Application

Selection Property

Validation Focus

Enzyme probe development

N1-alkyl substrate affinity context

Enzyme kinetic profiling

Solid-form engineering

Cocrystal-forming scaffold

Supramolecular synthon screening

Kinase inhibitor SAR expansion

Lipophilicity modulation context

Permeability / ADME model review

Chemical biology building block

5-aminomethyl conjugation handle

Derivatization efficiency verification

• [1] Bankel, L.; Lindstedt, G.; Lindstedt, S. Thymine 7-hydroxylase from Neurospora crassa. Substrate specificity studies. Biochim. Biophys. Acta 1977, 481, 431–437. View Source
• [2] Taylor, E. C.; et al. Synthesis of 5-substituted aminomethyluracils via the Mannich reaction. Journal of Medicinal Chemistry 1967. View Source